Cas no 887978-75-8 (1-(4-Bromophenyl)-4-oxocyclohexanecarboxylic Acid)

• Product Name: 1-(4-Bromophenyl)-4-oxocyclohexanecarboxylic Acid
• CAS No: 887978-75-8
• MF: C₁₃H₁₃BrO₃
• MW: 297.144523382187
• MDL: MFCD06410579
• CID: 859347
• PubChem ID: 20453358
• Update Time: 2025-05-25

1-(4-Bromophenyl)-4-oxocyclohexanecarboxylic Acid Chemical and Physical Properties

Names and Identifiers

• 1-(4-Bromophenyl)-4-oxocyclohexanecarboxylic acid
• Cyclohexanecarboxylic acid, 1-(4-bromophenyl)-4-oxo-
• KM2770
• 4956AJ
• TRA0002725
• AB24651
• SY015845
• AX8268736
• 1-(4-Bromophenyl)-4-oxocyclohexanecarboxylicAcid
• 1-(4-bromophenyl)-4-oxo-Cyclohexanecarboxylic acid
• FT-0715728
• SCHEMBL11097640
• A861420
• MFCD06410579
• 887978-75-8
• AS-38308
• 1-(4-bromophenyl)-4-oxocyclohexane-1-carboxylic acid
• CS-0312935
• AKOS022184036
• DB-024009
• 1-(4-Bromophenyl)-4-oxocyclohexanecarboxylic Acid

• MDL： MFCD06410579
• Inchi： 1S/C13H13BrO3/c14-10-3-1-9(2-4-10)13(12(16)17)7-5-11(15)6-8-13/h1-4H,5-8H2,(H,16,17)
• InChI Key： HLQYZWCMJDKGRW-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=CC=1)C1(C(=O)O)CCC(CC1)=O

Computed Properties

• Exact Mass: 296.00500
• Monoisotopic Mass: 296.00481g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 309
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 54.4
• XLogP3: 2.1

Experimental Properties

• PSA: 54.37000
• LogP: 2.91460

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Bromobenzenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Bromobenzenes

Additional information on 1-(4-Bromophenyl)-4-oxocyclohexanecarboxylic Acid

1-(4-Bromophenyl)-4-oxocyclohexanecarboxylic Acid: A Comprehensive Overview

1-(4-Bromophenyl)-4-oxocyclohexanecarboxylic Acid (CAS No. 887978-75-8) is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound, characterized by its unique structure, has garnered attention due to its potential applications in drug discovery and development. The molecule consists of a cyclohexane ring with a ketone group at the 4-position and a carboxylic acid group attached to the 1-position, which is further substituted with a 4-bromophenyl group. This structural arrangement imparts distinctive chemical and biological properties to the compound.

The synthesis of 1-(4-Bromophenyl)-4-oxocyclohexanecarboxylic Acid involves a series of well-established organic reactions, including Friedel-Crafts acylation and subsequent oxidation steps. The bromine substituent at the para position of the phenyl ring plays a crucial role in modulating the electronic properties of the molecule, thereby influencing its reactivity and bioavailability. Recent studies have highlighted the importance of such halogenated aromatic compounds in medicinal chemistry, particularly in the design of kinase inhibitors and other therapeutic agents.

One of the most promising applications of 1-(4-Bromophenyl)-4-oxocyclohexanecarboxylic Acid lies in its potential as a lead compound for anti-cancer drug development. Preclinical studies have demonstrated that this compound exhibits selective cytotoxicity against various cancer cell lines, suggesting its ability to target specific molecular pathways involved in tumor progression. Moreover, its ability to modulate key enzymes such as cyclin-dependent kinases (CDKs) has been reported in recent research, further underscoring its therapeutic potential.

In addition to its pharmacological applications, 1-(4-Bromophenyl)-4-oxocyclohexanecarboxylic Acid has also been explored for its role in materials science. The compound's rigid cyclohexane backbone and electron-withdrawing groups make it an attractive candidate for the development of advanced materials with tailored mechanical and electronic properties. Recent advancements in polymer chemistry have leveraged such compounds to create high-performance polymers for use in electronics and biotechnology.

The latest research on 1-(4-Bromophenyl)-4-oxocyclohexanecarboxylic Acid has focused on optimizing its pharmacokinetic profile to enhance bioavailability and reduce toxicity. Novel delivery systems, including lipid nanoparticles and polymeric micelles, have been investigated to improve the solubility and stability of this compound in physiological conditions. These innovations are expected to pave the way for more effective therapeutic interventions in the near future.

In conclusion, 1-(4-Bromophenyl)-4-oxocyclohexanecarboxylic Acid (CAS No. 887978-75-8) is a versatile compound with a wide range of applications across multiple disciplines. Its unique chemical structure, combined with recent advancements in synthesis and application techniques, positions it as a valuable asset in both academic research and industrial development. As ongoing studies continue to unravel its full potential, this compound is poised to make significant contributions to the fields of medicine, materials science, and beyond.